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Compound of Interest

Compound Name: 4-Pentenoyl chloride

Cat. No.: B1588072

Technical Guide: Physical Properties of 4-
Pentenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
Pentenoyl chloride, a valuable reagent in organic synthesis. The information herein is
intended to support laboratory research and development activities where precise data and
methodologies are critical.

Core Physical Properties

The fundamental physical characteristics of 4-Pentenoyl chloride are summarized in the table
below. This data is essential for handling, reaction setup, and purification processes.

Property Value Conditions

At standard atmospheric
Boiling Point 125 °C pressure (literature value)[1][2]

[3114]5]1[6]

At 25 °C (literature value)[1][2]

Density 1.074 g/mL BI415]
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Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail generalized experimental protocols for determining the boiling point
and density of a liquid compound such as 4-Pentenoyl chloride.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for this determination in a laboratory setting is the
capillary tube method.

Apparatus:

e Thiele tube or oil bath

e Thermometer (calibrated)

o Capillary tubes (sealed at one end)
e Small test tube

e Heating mantle or Bunsen burner

e Stand and clamps

» Heat-transfer fluid (e.g., mineral oil)
Procedure:

e Asmall amount of the liquid sample (4-Pentenoyl chloride) is placed into the small test
tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.
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e This assembly is then immersed in a Thiele tube or an oil bath, making sure the liquid level in
the bath is above the sample level but below the opening of the test tube.

e The bath is heated gently and evenly. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.

» Upon further heating, the liquid begins to vaporize, and a rapid and continuous stream of
bubbles will emerge from the capillary tube.

« At this point, the heating is discontinued, and the bath is allowed to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube. This temperature is recorded.

Determination of Density

The density of a substance is its mass per unit volume. For a liquid like 4-Pentenoyl chloride,
this can be accurately determined using a pycnometer or, more simply, with a graduated
cylinder and a balance.

Apparatus:

e Graduated cylinder (e.g., 10 mL or 25 mL)

e Analytical balance

e Thermometer

Procedure:

e The mass of a clean, dry graduated cylinder is accurately measured and recorded.

o A specific volume of the liquid (e.g., 10 mL of 4-Pentenoyl chloride) is carefully transferred
into the graduated cylinder. The volume is read from the bottom of the meniscus.

e The mass of the graduated cylinder containing the liquid is then measured and recorded.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1588072?utm_src=pdf-body
https://www.benchchem.com/product/b1588072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The temperature of the liquid is measured and recorded, as density is temperature-
dependent.

e The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the mass of the cylinder with the liquid.

e The density is then calculated by dividing the mass of the liquid by the volume measured.
For higher accuracy, the procedure can be repeated, and the average density calculated.

Synthesis of 4-Pentenoyl Chloride

4-Pentenoyl chloride is commonly synthesized by the reaction of 4-pentenoic acid with thionyl
chloride (SOCI2).[1][4] The thionyl chloride converts the hydroxyl group of the carboxylic acid
into a chlorosulfite intermediate, which is a better leaving group. A subsequent nucleophilic
attack by the chloride ion results in the formation of the acid chloride.
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Caption: Synthesis of 4-Pentenoyl Chloride from 4-Pentenoic Acid and Thionyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 4-Pentenoyl chloride (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588072#physical-properties-of-4-pentenoyl-
chloride-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://phillysim.org/newmanual/exp5.pdf
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.benchchem.com/product/b1588072#physical-properties-of-4-pentenoyl-chloride-boiling-point-density
https://www.benchchem.com/product/b1588072#physical-properties-of-4-pentenoyl-chloride-boiling-point-density
https://www.benchchem.com/product/b1588072#physical-properties-of-4-pentenoyl-chloride-boiling-point-density
https://www.benchchem.com/product/b1588072#physical-properties-of-4-pentenoyl-chloride-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588072?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

